Cas no 827-58-7 (1,3,4-Oxadiazole, 2-(4-methylphenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-(4-methylphenyl)-
• CAS No: 827-58-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00489537
• CID: 683625
• PubChem ID: 713452
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)-1,3,4-oxadiazole
• 2-p-tolyl-1,3,4-oxadiazole
• 4-methylphenyl-1,3,4-oxadiazole
• US11634391, Compound 113
• HMS1429J12
• AS-9740
• 2-p-Tolyl-[1,3,4]oxadiazole
• 2-(P-tolyl)-1,3,4-oxadiazole
• SCHEMBL3537328
• IDI1_019242
• BB 0238212
• BDBM600887
• 827-58-7
• CS-0196068
• Z57438360
• DTXSID70351910
• MFCD00489537
• IFLab2_000216
• 1,3,4-Oxadiazole, 2-(4-tolyl)-
• E89472
• IFLab1_006194
• 2-(4-methylphenyl)-1,3,4-oxadiazol
• AKOS001220025

• MDL： MFCD00489537
• Inchi： 1S/C9H8N2O/c1-7-2-4-8(5-3-7)9-11-10-6-12-9/h2-6H,1H3
• InChI Key： ZSAGZTDFXXUAOE-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 2.04500